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Compound of Interest

Compound Name: CSRM617

Cat. No.: B15542696

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This document provides essential safety and logistical information

for the proper disposal of CSRM617, a selective small-molecule inhibitor of the transcription

factor ONECUT2.

Hazard Identification and Safety Precautions
CSRM617 hydrochloride is classified as a hazardous substance. All personnel handling this

compound must be aware of its potential risks and adhere to prescribed safety measures.

GHS Hazard Classification:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.
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Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.

Signal Word: Warning

A summary of hazard statements and corresponding preventative and response measures is

provided in the table below.

Hazard Statement
Precautionary Statement
(Prevention)

Precautionary Statement
(Response)

H302: Harmful if swallowed.

P270: Do not eat, drink or

smoke when using this

product.

P330: Rinse mouth.

H315: Causes skin irritation.
P264: Wash hands thoroughly

after handling.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

H319: Causes serious eye

irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P337: If eye irritation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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